Cas no 1806744-63-7 (3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806744-63-7
• MF: C₉H₃F₆IN₂O
• MW: 396.027815103531
• CID: 4813606
• Update Time: 2025-09-24

3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H3F6IN2O/c10-8(11,12)6-3-5(19-9(13,14)15)7(16)4(18-6)1-2-17/h3H,1H2
• InChI Key： CYHXMMMJOOLLCS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)(F)F)N=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806744-63-7) in Modern Chemical Research

3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile, with the chemical identifier CAS No. 1806744-63-7, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural and electronic properties derived from the presence of multiple fluorinated substituents and an iodine atom. The combination of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules.

The trifluoromethoxy and trifluoromethyl groups are key features that contribute to the compound's reactivity and its potential applications in medicinal chemistry. These fluorinated moieties are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. The iodo substituent, on the other hand, serves as a valuable handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of diverse pharmacophores.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated pyridines in drug discovery. The fluorine atoms introduce electron-withdrawing effects that can enhance the potency and selectivity of bioactive compounds. For instance, studies have demonstrated that trifluoromethyl groups can improve metabolic resistance, while trifluoromethoxy groups can enhance binding interactions with biological targets. This has led to the exploration of 3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile as a building block for developing new therapeutic agents.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets. The presence of both trifluoromethoxy and trifluoromethyl groups can fine-tune the pharmacokinetic properties of these inhibitors, making them more effective and selective. Additionally, the iodo substituent allows for further derivatization to optimize potency and reduce off-target effects.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyridines are increasingly being used in crop protection agents due to their enhanced stability and bioavailability. The structural features of 3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile make it an excellent candidate for synthesizing novel herbicides and fungicides that are both effective and environmentally friendly.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, fluorination, and nitrile introduction, which require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to facilitate these transformations efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of this compound. Molecular modeling studies have provided insights into how the substitution patterns influence binding interactions with biological targets. These insights have guided rational drug design efforts, leading to the discovery of more potent and selective compounds.

In conclusion, 3-Iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806744-63-7) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to remain at the forefront of drug discovery efforts.